(6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone
Description
(6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone is a chemical compound with potential applications in scientific research.
Scientific Research Applications
Fluorescence and Labeling Applications
A study on novel fluorophores, specifically 6-methoxy-4-quinolone (6-MOQ), highlights the compound's strong fluorescence across a wide pH range, making it a potential candidate for biomedical analysis and fluorescent labeling reagents. This property could be analogous to the fluorescence applications of (6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone, suggesting its potential use in the development of fluorescent probes or markers in biological systems (Hirano et al., 2004).
Antitumor and Antiproliferative Activities
Research on 2-anilino-3-aroylquinolines, which share structural similarities with the compound , demonstrated significant cytotoxic activities against various human cancer cell lines. This indicates the potential of (6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone in cancer research, particularly in exploring new chemotherapeutic agents (Srikanth et al., 2016).
Antibacterial Agents
A novel antibacterial 8-chloroquinolone study, focusing on the introduction of m-aminophenyl groups as N-1 substituents, showed potent antibacterial activities. This suggests that modifications on quinolone derivatives, like (6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone, could lead to effective new antibacterial agents with potential applications against resistant bacterial strains (Kuramoto et al., 2003).
Tubulin Polymerization Inhibitors
Compounds from the 2-anilino-3-aroylquinolines series have been identified as potent tubulin polymerization inhibitors, a crucial mechanism in anticancer activity. This property could extend to (6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone, offering a pathway for the development of new anticancer drugs that target microtubule dynamics (Srikanth et al., 2016).
Synthesis of Novel Heterocycles
The reaction of certain dihaloquinolones with mercapto groups, leading to the formation of novel quinolone derivatives, highlights the potential of (6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone in synthesizing new heterocyclic compounds with potential biological activities (Al-Masoudi, 2003).
properties
IUPAC Name |
[6-fluoro-4-(4-propylphenyl)sulfonylquinolin-3-yl]-morpholin-4-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN2O4S/c1-2-3-16-4-7-18(8-5-16)31(28,29)22-19-14-17(24)6-9-21(19)25-15-20(22)23(27)26-10-12-30-13-11-26/h4-9,14-15H,2-3,10-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBSFQTVDFSXHSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)C2=C3C=C(C=CC3=NC=C2C(=O)N4CCOCC4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Fluoro-4-((4-propylphenyl)sulfonyl)quinolin-3-yl)(morpholino)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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